![molecular formula C13H17N5 B262651 1-allyl-N-(4-ethylbenzyl)-1H-tetraazol-5-amine](/img/structure/B262651.png)
1-allyl-N-(4-ethylbenzyl)-1H-tetraazol-5-amine
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Overview
Description
1-allyl-N-(4-ethylbenzyl)-1H-tetraazol-5-amine is a tetrazole derivative that has been studied for its potential use in scientific research. This compound has shown promise in a variety of applications, including its use as a biochemical tool for studying cellular signaling pathways and as a potential therapeutic agent for treating certain diseases.
Mechanism of Action
The mechanism of action of 1-allyl-N-(4-ethylbenzyl)-1H-tetraazol-5-amine involves its ability to inhibit the activity of certain enzymes that are involved in the regulation of cellular signaling pathways. Specifically, this compound has been shown to inhibit the activity of protein kinases, which are enzymes that play a critical role in the regulation of cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. In addition to its ability to inhibit the activity of protein kinases, this compound has also been shown to have anti-inflammatory and anti-cancer properties. Specifically, it has been shown to inhibit the activity of certain enzymes that are involved in the production of pro-inflammatory cytokines and to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-allyl-N-(4-ethylbenzyl)-1H-tetraazol-5-amine in lab experiments is its ability to selectively inhibit the activity of certain enzymes. This selectivity allows researchers to study the specific mechanisms that underlie cellular signaling pathways without affecting other cellular processes. However, one limitation of this compound is that it may not be suitable for use in certain types of experiments, such as those that require the study of multiple signaling pathways simultaneously.
Future Directions
There are several future directions for research involving 1-allyl-N-(4-ethylbenzyl)-1H-tetraazol-5-amine. One area of research involves the development of new therapeutic agents based on this compound. Specifically, researchers are exploring the potential use of this compound for the treatment of inflammatory diseases and cancer. Additionally, researchers are working to develop new methods for synthesizing this compound that are more efficient and cost-effective. Finally, researchers are exploring the potential use of this compound as a biochemical tool for studying other cellular signaling pathways.
Synthesis Methods
The synthesis of 1-allyl-N-(4-ethylbenzyl)-1H-tetraazol-5-amine can be achieved through a multi-step process. The first step involves the reaction of 4-ethylbenzylamine with sodium nitrite and hydrochloric acid to form the corresponding diazonium salt. This intermediate is then reacted with sodium azide to form the tetrazole ring. Finally, the allyl group is added through a palladium-catalyzed coupling reaction.
Scientific Research Applications
1-allyl-N-(4-ethylbenzyl)-1H-tetraazol-5-amine has been used in a variety of scientific research applications. One of the most promising areas of research involves its use as a biochemical tool for studying cellular signaling pathways. Specifically, this compound has been shown to inhibit the activity of certain enzymes that are involved in the regulation of cellular signaling pathways. This inhibition can help researchers better understand the mechanisms that underlie these pathways and may lead to the development of new therapeutic agents.
properties
Molecular Formula |
C13H17N5 |
---|---|
Molecular Weight |
243.31 g/mol |
IUPAC Name |
N-[(4-ethylphenyl)methyl]-1-prop-2-enyltetrazol-5-amine |
InChI |
InChI=1S/C13H17N5/c1-3-9-18-13(15-16-17-18)14-10-12-7-5-11(4-2)6-8-12/h3,5-8H,1,4,9-10H2,2H3,(H,14,15,17) |
InChI Key |
VYQLTXKXDWNNCW-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)CNC2=NN=NN2CC=C |
Canonical SMILES |
CCC1=CC=C(C=C1)CNC2=NN=NN2CC=C |
Origin of Product |
United States |
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